Cas no 12676-15-2 (3-8-Angiotensin II)

• Product Name: 3-8-Angiotensin II
• CAS No: 12676-15-2
• MF: C₄₀H₅₄N₈O₈
• MW: 774.905569553375
• CID: 119145
• PubChem ID: 123814
• Update Time: 2025-04-24

3-8-Angiotensin II Chemical and Physical Properties

Names and Identifiers

• 3-8-Angiotensin II
• (2S)-2-[[(2S)-1-[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(3H-imidazol-4-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• angiotensin III, 1-desarginine-
• Ang IV, Angiotensin II (3-8)
• Angiotensin IV trifluoroacetate salt
• ANGIOTENSIN IV
• angiotensin III,1-desarginine
• Ang IV, Angiotensin II (3-8)
• Angiotensin IV trifluoroacetate salt
• (Des(Asp1,Arg2)-Ile5)angiotensin II
• CAS_12676-15-2
• Ile3-angiotensin IV
• CS-0044614
• Q66087802
• HMS2232C15
• 12676-15-2
• (S)-2-((S)-1-((S)-2-((2S,3S)-2-((S)-2-((S)-2-amino-3-methylbutanamido)-3-(4-hydroxyphenyl)propanamido)-3-methylpentanamido)-3-(1H-imidazol-4-yl)propanoyl)pyrrolidine-2-carboxamido)-3-phenylpropanoic acid
• valyl-l-tyrosyl-l-isoleucyl-l-histidyl-l-prolyl-l-phenylalanin
• 3-L-isoleucine-Angiotensin IV
• Angiotensin II (3-8), human
• 23025-68-5
• SMR000058913
• Angiotensin II, 1-de-L-aspartic acid-2-de-L-arginine-5-L-isoleucine-
• MLS000069773
• Angiotensin II (3-8)
• Angiotensin I/II (3-8) (H-Val-Tyr-Ile-His-Pro-Phe-OH)
• DTXSID701347717
• AKOS040758825
• (Isoleucine5)-angiotensin II hexapeptide
• CHEMBL261120
• CHEBI:80127
• Angiotensin IV trifluoroacetate salt, >=95% (HPLC), powder
• 5-Isoleucine-angiotensin II 3-8-hexapeptide
• HY-P1515
• SCHEMBL4322236
• (2S)-2-{[(2S)-1-[(2S)-2-[(2S,3S)-2-[(2S)-2-[(2S)-2-amino-3-methylbutanamido]-3-(4-hydroxyphenyl)propanamido]-3-methylpentanamido]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidin-2-yl]formamido}-3-phenylpropanoic acid
• BDBM85550
• AT II (3-8)
• Alanine, 3-phenyl-N-(1-(N-(N-(N-L-valyl-L-tyrosyl)-L-isoleucyl)-L-histidyl)-L-prolyl)-
• 1-De-asp-2-de-arg-5-ile-angiotensin II
• MFCD00167496
• Human angiotensin hexapeptide (3-8)
• Human angiotensin IV
• NCGC00167590-02
• VAL-TYR-ILE-HIS-PRO-PHE
• Angiotensin II, 1-des-asn-2-arg
• 1-De-L-aspartic -2-de-L-arginine-5-L-isoleucineangiotensin II
• Huamn angiotensin (3-8)
• Angiotensin II, des-aspartyl(1)-des-arginyl(2)-isoleucine(5)-
• Angiotensin II (3-8), human?
• Alanine, 3-phenyl-N-(1-(N-(N-(N-valyltyrosyl)isoleucyl)histidyl)prolyl)-
• (A)II(3-8)
• Nle-angiv
• GTPL5368
• (3-8)-5-Isoleucine-angiotensin II
• angiotensin II, des-Asp(1)-des-Arg(2)-Ile(5)-
• (Ile5)-angiotensin II (3-8)
• Angiotensin IV, 3-L-isoleucine-
• Ang IV
• cid_123814
• (2S)-2-[[(2S)-1-[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• 1-De-L-aspartic-2-de-L-arginine-5-L-isoleucineangiotensin II
• DA-50481
• (2S)-2-({[(2S)-1-[(2S)-2-{[(2S,3S)-2-{[(2S)-2-{[(2S)-2-amino-1-hydroxy-3-methylbutylidene]amino}-1-hydroxy-3-(4-hydroxyphenyl)propylidene]amino}-1-hydroxy-3-methylpentylidene]amino}-3-(1H-imidazol-5-yl)propanoyl]pyrrolidin-2-yl](hydroxy)methylidene}amino)-3-phenylpropanoate
• G83766
• (2S)-2-{[(2S)-1-[(2S)-2-[(2S,3S)-2-[(2S)-2-[(2S)-2-AMINO-3-METHYLBUTANAMIDO]-3-(4-HYDROXYPHENYL)PROPANAMIDO]-3-METHYLPENTANAMIDO]-3-(1H-IMIDAZOL-4-YL)PROPANOYL]PYRROLIDIN-2-YL]FORMAMIDO}-3-PHENYLPROPANOIC ACID
• (2S)-2-((((2S)-1-((2S)-2-(((2S,3S)-2-(((2S)-2-(((2S)-2-amino-1-hydroxy-3-methylbutylidene)amino)-1-hydroxy-3-(4-hydroxyphenyl)propylidene)amino)-1-hydroxy-3-methylpentylidene)amino)-3-(1H-imidazol-5-yl)propanoyl)pyrrolidin-2-yl)(hydroxy)methylidene)amino)-3-phenylpropanoate
• (2S)-2-(((2S)-1-((2S)-2-((2S,3S)-2-((2S)-2-((2S)-2-amino-3-methylbutanamido)-3-(4-hydroxyphenyl)propanamido)-3-methylpentanamido)-3-(1H-imidazol-5-yl)propanoyl)pyrrolidin-2-yl)formamido)-3-phenylpropanoic acid

• Inchi： 1S/C40H54N8O8/c1-5-24(4)34(47-35(50)29(44-37(52)33(41)23(2)3)18-26-13-15-28(49)16-14-26)38(53)45-30(20-27-21-42-22-43-27)39(54)48-17-9-12-32(48)36(51)46-31(40(55)56)19-25-10-7-6-8-11-25/h6-8,10-11,13-16,21-24,29-34,49H,5,9,12,17-20,41H2,1-4H3,(H,42,43)(H,44,52)(H,45,53)(H,46,51)(H,47,50)(H,55,56)/t24-,29-,30-,31-,32-,33-,34-/m0/s1
• InChI Key： QSBGWDDCOJYQGY-KOQODJNWSA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@H]([C@@H](C)CC)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)N)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 774.40600
• Monoisotopic Mass: 774.40646071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 56
• Rotatable Bond Count: 19
• Complexity: 1340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 249Ų

Experimental Properties

• Solubility: H2O: ~1 mg/mL
• PSA: 248.94000
• LogP: 3.38920

3-8-Angiotensin II Security Information

• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on 3-8-Angiotensin II

Angiotensin II (CAS No. 12676-15-2): A Comprehensive Overview

Angiotensin II, also known by its CAS number 12676-15-2, is a peptide hormone that plays a pivotal role in the regulation of blood pressure and fluid balance within the human body. It is a key component of the renin-angiotensin system (RAS), which is central to maintaining cardiovascular homeostasis. The compound, often referred to as 3-8-Angiotensin II, is an octapeptide derived from angiotensin I through the action of angiotensin-converting enzyme (ACE). This conversion process is critical for its biological activity and function.

The structure of Angiotensin II (CAS No. 12676-15-2) consists of eight amino acids, with a disulfide bond linking cysteine residues at positions 3 and 8, hence the name 3-8-Angiotensin II. This structural feature is essential for its stability and receptor-binding capability. The molecule exerts its effects primarily by binding to the angiotensin type 1 receptor (AT1R), which is widely distributed in various tissues, including the vasculature, kidneys, adrenal glands, and brain. This interaction triggers a cascade of signaling pathways that lead to vasoconstriction, sodium retention, and aldosterone secretion, all of which contribute to blood pressure regulation.

Recent advancements in research have shed light on the multifaceted roles of Angiotensin II beyond its classical functions in blood pressure control. Studies have demonstrated its involvement in pathological conditions such as hypertension, cardiovascular remodeling, and chronic kidney disease. For instance, excessive activation of the RAS has been implicated in the progression of hypertension and heart failure. Conversely, targeted inhibition of Angiotensin II using ACE inhibitors or AT1R blockers has shown significant therapeutic benefits in managing these conditions.

Emerging research also highlights the potential of Angiotensin II as a therapeutic target in novel areas such as neuroprotection and cancer treatment. Preclinical studies suggest that modulating Angiotensin II signaling may offer protective effects against ischemic brain injury and neurodegenerative diseases like Alzheimer's disease. Additionally, recent findings indicate that Angiotensin II plays a role in tumor growth and metastasis, opening new avenues for anti-cancer therapies.

In terms of clinical applications, the understanding of Angiotensin II (CAS No. 12676-15-2) has led to the development of several drugs targeting the RAS pathway. These include ACE inhibitors like lisinopril and enalapril, as well as AT1R antagonists such as losartan and valsartan. These medications are widely used in the management of hypertension, heart failure, and kidney diseases associated with diabetes mellitus.

Furthermore, recent technological advancements have enabled more precise modulation of Angiotensin II signaling through peptide-based therapies and gene editing techniques. For example, researchers are exploring peptide analogs that selectively target specific isoforms or downstream pathways of Angiotensin II to minimize off-target effects and enhance therapeutic efficacy.

In conclusion, Angiotensin II (CAS No. 12676-15-2) remains a critical area of focus in both basic science and clinical medicine. Its role in health and disease continues to be elucidated through cutting-edge research methodologies, offering promising opportunities for innovative therapeutic interventions.